Cas no 921512-98-3 (N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide)

• Product Name: N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide
• CAS No: 921512-98-3
• MF: C₁₆H₁₄FN₃O₃S₂
• MW: 379.429064273834
• CID: 6336336
• PubChem ID: 16820348
• Update Time: 2025-07-17

N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide
• N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}thiophene-2-sulfonamide
• AKOS024630308
• F2237-0210
• N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]thiophene-2-sulfonamide
• N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide
• 921512-98-3
• AB00678137-01

• Inchi： 1S/C16H14FN3O3S2/c17-13-5-3-12(4-6-13)14-7-8-15(21)20(19-14)10-9-18-25(22,23)16-2-1-11-24-16/h1-8,11,18H,9-10H2
• InChI Key： VPJUHIPQSOJJCY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCCN1C(C=CC(C2C=CC(=CC=2)F)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 379.04606183g/mol
• Monoisotopic Mass: 379.04606183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide

Recent Advances in the Study of N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide (CAS: 921512-98-3)

The compound N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide (CAS: 921512-98-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone and thiophene sulfonamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a multi-step process involving the condensation of 4-fluorophenylhydrazine with a diketone intermediate, followed by sulfonylation with thiophene-2-sulfonyl chloride. This method not only enhances the efficiency of production but also reduces the formation of by-products, making it more suitable for industrial-scale applications.

Pharmacological evaluations have revealed that N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide exhibits potent inhibitory activity against several kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays demonstrated significant inhibition of p38 MAP kinase, a key player in inflammatory responses, with an IC50 value in the low nanomolar range. These findings suggest potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have utilized X-ray crystallography and molecular docking studies. These analyses revealed that the molecule binds to the ATP-binding site of p38 MAP kinase, forming critical hydrogen bonds with the hinge region and hydrophobic interactions with the gatekeeper residue. This binding mode is consistent with its high selectivity and potency, as confirmed by kinase profiling assays against a panel of 400 kinases. The structural insights gained from these studies are instrumental in guiding the design of next-generation inhibitors with improved pharmacokinetic properties.

In addition to its kinase inhibitory activity, recent preclinical studies have explored the compound's potential in oncology. A 2024 study published in Cancer Research demonstrated that N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide effectively suppresses tumor growth in mouse models of triple-negative breast cancer. The compound was shown to induce apoptosis and inhibit metastasis through the modulation of the JNK signaling pathway. These results highlight its potential as a therapeutic agent for aggressive cancer subtypes with limited treatment options.

Despite these promising findings, challenges remain in the development of this compound as a clinical candidate. Pharmacokinetic studies have indicated moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications to improve its drug-like properties. Current efforts are focused on optimizing the lead compound through medicinal chemistry approaches, such as the introduction of metabolically stable groups and the enhancement of solubility. Collaborative research between academia and industry is expected to accelerate the translation of these discoveries into viable therapeutics.

In conclusion, N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide (CAS: 921512-98-3) represents a promising scaffold for the development of novel kinase inhibitors with applications in inflammation and oncology. Recent advances in its synthesis, mechanistic understanding, and preclinical evaluation underscore its therapeutic potential. Ongoing research aims to address the current limitations and pave the way for clinical development, offering new hope for patients with challenging medical conditions.